Cas no 1261921-75-8 (3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid
• CAS No: 1261921-75-8
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18320967
• CID: 2763641
• PubChem ID: 53226858
• Update Time: 2025-05-24

3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261921-75-8
• DTXSID10690476
• 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid, 95%
• 2'-Chloro-6-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18320967
• 3-(2-CHLORO-5-HYDROXYPHENYL)-4-FLUOROBENZOIC ACID
• 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid

• MDL： MFCD18320967
• Inchi： 1S/C13H8ClFO3/c14-11-3-2-8(16)6-9(11)10-5-7(13(17)18)1-4-12(10)15/h1-6,16H,(H,17,18)
• InChI Key： HFMBDWAUGFAMCB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C(=CC=C(C(=O)O)C=1)F)O

Computed Properties

• Exact Mass: 266.0146000Da
• Monoisotopic Mass: 266.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid

3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid, also known by its CAS number 1261921-75-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, featuring a substituted phenyl group and a fluorine atom at specific positions on the aromatic ring. The presence of chlorine and hydroxyl groups on the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical reactions and biological studies.

The structure of 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid consists of two aromatic rings: one benzene ring with substituents at positions 2 (chlorine) and 5 (hydroxyl), and another benzene ring with a fluorine atom at position 4. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity in different chemical environments. The benzoic acid moiety adds an additional layer of functionality, as it can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique substitution pattern makes it a promising candidate for exploring interactions with various biological targets, such as enzymes or receptors. For instance, researchers have investigated its ability to modulate kinase activity, which is crucial in treating conditions like cancer and inflammatory diseases. The presence of hydroxyl and chlorine groups on the phenyl ring may enhance its binding affinity to specific protein domains, making it a valuable lead compound for further optimization.

In terms of synthesis, 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid can be prepared through a variety of methods, including coupling reactions, Friedel-Crafts alkylation, or Ullmann-type couplings. These methods allow for precise control over the substitution pattern on the aromatic rings, ensuring high purity and structural integrity. The synthesis process often involves multiple steps, including oxidation, reduction, or protection/deprotection strategies to achieve the desired product.

The chemical properties of this compound are also worth noting. Its solubility in polar solvents is influenced by the hydroxyl and carboxylic acid groups, which can form hydrogen bonds with water molecules. This property is advantageous in pharmaceutical applications where solubility is critical for bioavailability. Additionally, the fluorine atom at position 4 contributes to the molecule's lipophilicity, balancing its solubility between aqueous and organic phases.

From an analytical standpoint, 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid can be characterized using techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure, purity, and stability under different conditions.

In conclusion, 3-(2-Chloro-5-hydroxyphenyl)-4-fluorobenzoic acid, with its CAS number 1261921-75-8, represents a versatile compound with applications ranging from organic synthesis to drug discovery. Its unique structural features make it an attractive target for further research and development in various scientific disciplines.